molecular formula C4H2F10Ge B14470100 Bis(difluoromethyl)[bis(trifluoromethyl)]germane CAS No. 65225-92-5

Bis(difluoromethyl)[bis(trifluoromethyl)]germane

Cat. No.: B14470100
CAS No.: 65225-92-5
M. Wt: 312.67 g/mol
InChI Key: OCSPPJZSBNYFGA-UHFFFAOYSA-N
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Description

Bis(difluoromethyl)[bis(trifluoromethyl)]germane is a fluorinated organogermanium compound It is characterized by the presence of both difluoromethyl and trifluoromethyl groups attached to a germanium atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Bis(difluoromethyl)[bis(trifluoromethyl)]germane typically involves the reaction of germanium tetrachloride with difluoromethyl and trifluoromethyl reagents under controlled conditions. One common method includes the use of difluoromethyl lithium and trifluoromethyl lithium reagents in an anhydrous solvent such as tetrahydrofuran. The reaction is carried out at low temperatures to ensure the stability of the intermediates and the final product.

Industrial Production Methods: Industrial production of this compound may involve a similar synthetic route but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as distillation and recrystallization are employed to obtain high-purity products suitable for industrial applications.

Chemical Reactions Analysis

Types of Reactions: Bis(difluoromethyl)[bis(trifluoromethyl)]germane undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of germanium oxides and fluorinated by-products.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of germanium hydrides.

    Substitution: The compound can undergo substitution reactions where the fluorine atoms are replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Organolithium or Grignard reagents in anhydrous solvents.

Major Products Formed:

    Oxidation: Germanium dioxide and fluorinated organic compounds.

    Reduction: Germanium hydrides and difluoromethyl or trifluoromethyl derivatives.

    Substitution: Various organogermanium compounds with different functional groups.

Scientific Research Applications

Bis(difluoromethyl)[bis(trifluoromethyl)]germane has several scientific research applications:

    Chemistry: Used as a precursor in the synthesis of fluorinated organogermanium compounds and as a reagent in organic synthesis.

    Biology: Investigated for its potential use in the development of fluorinated biomolecules and as a probe in biological studies.

    Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals with enhanced stability and bioavailability.

    Industry: Utilized in the production of advanced materials, including fluorinated polymers and coatings with unique properties such as high thermal stability and chemical resistance.

Mechanism of Action

The mechanism of action of Bis(difluoromethyl)[bis(trifluoromethyl)]germane involves its interaction with various molecular targets and pathways. The compound’s fluorinated groups can participate in hydrogen bonding and other non-covalent interactions, influencing the behavior of the molecules it interacts with. Additionally, the germanium atom can form stable complexes with other elements, contributing to the compound’s reactivity and functionality in different applications.

Comparison with Similar Compounds

Uniqueness: Bis(difluoromethyl)[bis(trifluoromethyl)]germane is unique due to the presence of both difluoromethyl and trifluoromethyl groups attached to a germanium atom. This combination imparts distinct chemical properties, making it valuable in specific applications where other similar compounds may not be as effective.

Properties

CAS No.

65225-92-5

Molecular Formula

C4H2F10Ge

Molecular Weight

312.67 g/mol

IUPAC Name

bis(difluoromethyl)-bis(trifluoromethyl)germane

InChI

InChI=1S/C4H2F10Ge/c5-1(6)15(2(7)8,3(9,10)11)4(12,13)14/h1-2H

InChI Key

OCSPPJZSBNYFGA-UHFFFAOYSA-N

Canonical SMILES

C(F)(F)[Ge](C(F)F)(C(F)(F)F)C(F)(F)F

Origin of Product

United States

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